N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide

• IUPAC Name: N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C20H24N4O/c25-19(22-14-6-7-14)16-12-18(23-17-5-2-1-4-15(16)17)24-11-3-8-20(24)9-10-21-13-20/h1-2,4-5,12,14,21H,3,6-11,13H2,(H,22,25)
• InChI Key: AEZKKRYODQXBLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)N(C1)C3=NC4=CC=CC=C4C(=C3)C(=O)NC5CC5
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the quinoline family and has a unique structure that makes it an attractive target for researchers.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide is not fully understood. However, it has been shown to act as an inhibitor of several protein kinases, including Aurora A, Aurora B, and FLT3. It has also been shown to act as an antagonist of the CXCR4 receptor.
Biochemical and Physiological Effects:
N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide has been found to have several biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to inhibit the migration of cancer cells and the formation of blood vessels in tumors. In addition, it has been found to have anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide in lab experiments is its activity against several targets, which makes it a useful tool for studying various biological processes. However, one limitation is its relatively low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide. One area of focus could be on developing more potent and selective inhibitors of protein kinases and G protein-coupled receptors. Another area of focus could be on developing new formulations of the compound that improve its solubility and bioavailability. Additionally, research could be done to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory disorders.

Synthesis Methods

The synthesis of N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide involves several steps. The first step is the preparation of 2-aminobenzonitrile, which is then reacted with cyclopropylamine to form N-cyclopropyl-2-aminobenzonitrile. This intermediate is then reacted with 1,7-dibromoheptane to form the spiro compound, which is then converted to the final product by reacting with 4-chloroquinoline-2-carboxylic acid.

Scientific Research Applications

N-cyclopropyl-2-(1,7-diazaspiro[4.4]nonan-1-yl)quinoline-4-carboxamide has been shown to have potential applications in drug discovery and development. This compound has been found to have activity against several targets, including protein kinases and G protein-coupled receptors. It has also been shown to have antitumor and anti-inflammatory activity.